Cas no 863589-42-8 (2-bromo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 2-bromo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863589-42-8
• MF: C₁₉H₁₂BrN₃OS
• MW: 410.287081718445
• CID: 5555819
• PubChem ID: 4340588
• Update Time: 2025-05-24

2-bromo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F0694-0158
• 2-BROMO-N-(3-{[1,3]THIAZOLO[5,4-B]PYRIDIN-2-YL}PHENYL)BENZAMIDE
• SR-01000907935
• 2-bromo-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• 863589-42-8
• 2-bromo-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• 2-bromo-N-(3-[1,3]thiazolo[5,4-b]pyridin-2-ylphenyl)benzamide
• SR-01000907935-1
• 2-bromo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

• Inchi： 1S/C19H12BrN3OS/c20-15-8-2-1-7-14(15)17(24)22-13-6-3-5-12(11-13)18-23-16-9-4-10-21-19(16)25-18/h1-11H,(H,22,24)
• InChI Key： HSFFSVWVSLSSOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1=CC=CC(=C1)C1=NC2=CC=CN=C2S1)=O

Computed Properties

• Exact Mass: 408.98845g/mol
• Monoisotopic Mass: 408.98845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-bromo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Compound CAS No. 863589-42-8: 2-Bromo-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide

The compound with CAS No. 863589-42-8, known as 2-bromo-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzamides, which are widely studied for their versatile properties and applications in drug discovery, material science, and synthetic chemistry. The structure of this compound is characterized by a bromine atom attached to the benzene ring and a thiazolo[5,4-b]pyridine moiety linked through an amide bond.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules with high efficiency and selectivity. The synthesis of 2-bromo-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide involves a series of well-defined steps, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to ensure high yields and purity, making this compound accessible for further research and development.

The thiazolo[5,4-b]pyridine ring system is a heterocyclic structure that exhibits unique electronic properties due to the presence of sulfur and nitrogen atoms. This heterocycle is known for its ability to act as a ligand in metal complexes, making it valuable in coordination chemistry and catalysis. Recent studies have explored the use of such heterocycles in designing novel catalysts for organic transformations, including cross-coupling reactions and enantioselective syntheses.

In terms of biological applications, 2-bromo-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide has shown promising activity in preliminary assays targeting specific enzymes and receptors. Its brominated benzene ring contributes to its lipophilicity, which is crucial for membrane permeability in pharmacological applications. Additionally, the amide bond provides stability under physiological conditions, enhancing its potential as a drug candidate.

Recent research has also focused on the photochemical properties of this compound. The thiazolo[5,4-b]pyridine moiety absorbs light in the visible region, making it suitable for applications in optoelectronics and photovoltaics. Studies have demonstrated that this compound can be incorporated into organic semiconductors to improve charge transport properties and device performance.

The synthesis and characterization of CAS No. 863589-42-8 have been reported in several peer-reviewed journals, highlighting its structural uniqueness and functional versatility. Researchers have employed advanced analytical techniques such as NMR spectroscopy and X-ray crystallography to confirm its molecular structure and stereochemistry.

In conclusion, 2-bromo-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide (CAS No. 863589-42-8) is a multifaceted compound with diverse applications across chemistry and biology. Its intricate structure enables it to serve as a valuable building block in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern chemical science.